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Compound of Interest

Compound Name: Biotin-PEG2-Mal

Cat. No.: B1667287 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Biotin-PEG2-Maleimide (Biotin-PEG2-Mal) is a heterobifunctional crosslinker used to

covalently attach biotin to molecules containing free sulfhydryl groups (-SH), such as cysteine

residues in proteins and peptides. The polyethylene glycol (PEG) spacer arm is a short,

hydrophilic chain that enhances the solubility of the labeled molecule and minimizes steric

hindrance in biotin-avidin/streptavidin binding interactions. This document provides detailed

protocols for the preparation of Biotin-PEG2-Mal stock solutions and its application in

biotinylating proteins.

Quantitative Data Summary
The following table summarizes the key quantitative information for Biotin-PEG2-Maleimide.
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Property Value

Molecular Weight 525.62 g/mol [1][2][3][4][5][6]

Purity ≥90-98% (typically assessed by HPLC)[1][4]

Solubility

Readily soluble in organic solvents like DMSO

and DMF.[3][7][8] Also soluble in aqueous

buffers like PBS and water, though hydrolysis of

the maleimide group can occur.[7][9]

Recommended Solvents

Anhydrous Dimethyl Sulfoxide (DMSO) or

Dimethylformamide (DMF) for preparing stable,

concentrated stock solutions.[7][9] Phosphate-

buffered saline (PBS) can be used for

immediate use.[7]

Storage (Solid Form)

Store at -20°C to 4°C in a dry environment,

preferably with a desiccant, as the compound is

moisture-sensitive.[1][3][7][9]

Storage (Stock Solution)

For long-term storage (several months), prepare

a concentrated stock solution (e.g., 100-200

mM) in anhydrous DMSO or DMF and store at

-20°C, protected from moisture.[7][9][10] For

immediate use, aqueous solutions can be

prepared but should not be stored due to the

hydrolysis of the maleimide group.[9]

Typical Stock Solution Concentrations

5-10 mg/mL in DMSO.[11] 10 mM in anhydrous

DMSO or DMF.[12] 20 mM in PBS for immediate

use.[7] Up to 100-200 mM in anhydrous DMSO

for long-term storage.[7][9]

Reaction pH

The maleimide group reacts specifically with

sulfhydryl groups at a pH range of 6.5-7.5.[3][7]

[8]

Molar Excess for Labeling A 5- to 20-fold molar excess of Biotin-PEG2-Mal

to the protein is a common starting point for

proteins at concentrations >2 mg/mL.[7] For
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more dilute protein solutions, a higher molar

excess may be required.[7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Biotin-PEG2-
Mal Stock Solution in DMSO
This protocol describes the preparation of a stable, concentrated stock solution for long-term

storage.

Materials:

Biotin-PEG2-Maleimide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Equilibration: Allow the vial of Biotin-PEG2-Maleimide to come to room temperature before

opening to prevent moisture condensation.[9]

Weighing: Weigh the desired amount of Biotin-PEG2-Maleimide in a microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 190.25 µL of DMSO to 1 mg of Biotin-
PEG2-Mal). A table for preparing common stock solution concentrations is available.[13]

Mixing: Vortex the tube until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C in a desiccated container. Properly handled, this stock solution can be

stable for several months.[7][9]
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Protocol 2: Biotinylation of a Protein with a Free
Sulfhydryl Group
This protocol outlines the general procedure for labeling a protein with Biotin-PEG2-Mal.

Materials:

Protein with free sulfhydryl groups (e.g., reduced antibody, cysteine-containing peptide)

Sulfhydryl-free reaction buffer (e.g., PBS, pH 7.2)

Biotin-PEG2-Mal stock solution (from Protocol 1)

(Optional) Reducing agent like TCEP (tris(2-carboxyethyl)phosphine)

Desalting column or dialysis unit for purification

Procedure:

Protein Preparation:

Dissolve the protein to be labeled in a sulfhydryl-free buffer at a pH between 6.5 and 7.5.

[7] A typical protein concentration is 1-10 mg/mL.[11]

If the protein contains disulfide bonds that need to be reduced to generate free sulfhydryls,

treat it with a reducing agent like TCEP.[7][9] Subsequently, remove the reducing agent

using a desalting column.[7]

Reaction Setup:

Add the calculated amount of Biotin-PEG2-Mal stock solution to the protein solution. A 5-

to 20-fold molar excess of the biotin reagent over the protein is a recommended starting

point.[7]

Mix the reaction gently.

Incubation:
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Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.[7][9]

Purification:

Remove the excess, unreacted Biotin-PEG2-Mal from the labeled protein using a

desalting column or dialysis.[7]

Storage:

Store the purified biotinylated protein under appropriate conditions, typically at 4°C for

short-term storage or -20°C for long-term storage.

Visualizations
Experimental Workflow: Preparing Biotin-PEG2-Mal
Stock Solution
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Stock Solution Preparation

Start: Obtain
Biotin-PEG2-Mal (solid)

Equilibrate vial
to room temperature

Weigh desired amount

Add anhydrous DMSO
or DMF

Vortex to dissolve

Aliquot into smaller volumes

Store at -20°C
in a desiccated container

Click to download full resolution via product page

Caption: Workflow for preparing a stable Biotin-PEG2-Mal stock solution.

Signaling Pathway: Bioconjugation Reaction
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Biotinylation of a Thiol-Containing Molecule

Biotin-PEG2-Maleimide

Reaction
(pH 6.5-7.5)

Molecule with
free sulfhydryl (-SH)

(e.g., Protein, Peptide)

Biotinylated Molecule
(Stable Thioether Bond)

Click to download full resolution via product page

Caption: Reaction scheme for the biotinylation of a sulfhydryl-containing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://vectorlabs.com/products/biotin-peg3-maleimide/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0016363_2160748_EZ_Link_Maleimide_PEG2_Biotin_UG.pdf
https://www.dojindo.com/ASIA/products/B299/
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-biotin-peg2-maleimide-cas-305372-39-8-version-f7eb6a5f0e.pdf
https://www.tocris.com/resources/protocols/fluorescent-dye-conjugation/conjugation-protocol-thiol-reactive-maleimide-dyes
https://www.aatbio.com/products/biotin-peg2-maleimide-cas-305372-39-8
https://www.benchchem.com/product/b1667287#preparing-biotin-peg2-mal-stock-solution
https://www.benchchem.com/product/b1667287#preparing-biotin-peg2-mal-stock-solution
https://www.benchchem.com/product/b1667287#preparing-biotin-peg2-mal-stock-solution
https://www.benchchem.com/product/b1667287#preparing-biotin-peg2-mal-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

